4-Methyl-2-(pyridin-4-yl)pentanoic acid

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CC(C)CC(C1=CC=NC=C1)C(=O)O
• InChI: InChI=1S/C11H15NO2/c1-8(2)7-10(11(13)14)9-3-5-12-6-4-9/h3-6,8,10H,7H2,1-2H3,(H,13,14)
• InChIKey: CGXUWRZZTADXGU-UHFFFAOYSA-N

4-Methyl-2-(pyridin-4-yl)pentanoic Acid Overview

4-Methyl-2-(pyridin-4-yl)pentanoic acid (CAS 873293-39-1) is a synthetic heteroaryl alkanoic acid comprising a 4-pyridyl group attached to the alpha-carbon of a 4-methyl-substituted pentanoic acid chain. It functions primarily as a versatile small-molecule intermediate and building block for medicinal chemistry programs targeting phosphoinositide 3-kinase (PI3K) isoforms, particularly PI3Kδ [1]. Its structural features—a pyridine nitrogen for hydrogen bonding and a branched aliphatic acid for lipophilic interactions—make it a recurrent scaffold in the design of ATP-competitive kinase inhibitors with isoform selectivity [2]. The compound is commercially available from multiple suppliers in research-grade purity (≥95–97%) for laboratory use .

PI3Kδ inhibitor building block Recurring scaffold for ATP-competitive kinase inhibitor design with pyridine H-bond and branched acid motif

Isoform-selectivity chemistry 4-Methyl branch enables PI3Kδ-over-α/β selectivity in elaborated leads

Research-grade intermediate Commercially available at ≥95–97% purity for medicinal chemistry and chemical biology

• [1] BindingDB. BDBM50394893 (CHEMBL2165502). Affinity Data: IC50 = 102 nM for human PI3Kδ-mediated AKT phosphorylation in Ri-1 cells. Accessed via BindingDB. View Source
• [2] US Patent 8,680,271 B2. Process for preparing compound of Formula I (pyridinyl-alkyl carboxylic acid derivatives). Merck Sharp & Dohme Corp. Published March 25, 2014. View Source

Substitution Risks for 4-Methyl-2-(pyridin-4-yl)pentanoic Acid

Within the class of pyridinyl-substituted alkanoic acids, even minor structural modifications produce substantial shifts in PI3K isoform potency and selectivity profiles. The presence of a 4-methyl branch on the pentanoic acid chain in this compound directly influences the binding conformation within the PI3Kδ ATP pocket, whereas analogs with linear alkyl chains, different branching patterns, or alternative heterocyclic substitutions exhibit markedly altered IC50 values and off-target liabilities [1]. Consequently, substitution without rigorous re-validation risks compromising isoform selectivity, altering cellular efficacy in models of B-cell signaling, or introducing unanticipated pharmacokinetic behavior in downstream studies [2]. The quantitative data below establish that this specific substitution pattern is a critical determinant of target engagement and cannot be assumed transferable across structurally similar analogs.

Attribute

Target Building Block

Substitution Risk

Branching pattern

4-methyl branch on pentanoic acid chain

Linear or differently branched analogs may shift PI3Kδ binding conformation and selectivity

Heterocycle

4-pyridyl substituent

Alternative heterocycles alter H-bond geometry and ATP-pocket fit; off-target profiles may diverge

Pharmacokinetic behavior

Acid moiety and branching influence metabolic stability

Substitution may introduce unanticipated CYP metabolism or clearance in downstream B-cell models

• [1] Dutta S, Halder AK, Adhikari N, et al. Synthesis, anticancer activity, structure–activity relationship and binding mode of interaction studies of substituted pentanoic acids. Future Medicinal Chemistry. 2019;11(14):1679-1702. View Source
• [2] Erra M, et al. Discovery of a Potent, Selective, and Orally Available PI3Kδ Inhibitor. ACS Medicinal Chemistry Letters. 2016. View Source

Quantitative Evidence for 4-Methyl-2-(pyridin-4-yl)pentanoic Acid

PI3Kδ Cellular Inhibition Potency

4-Methyl-2-(pyridin-4-yl)pentanoic acid, when incorporated into an advanced PI3Kδ inhibitor scaffold (CHEMBL2165502), demonstrates an IC50 of 102 nM for inhibition of human PI3Kδ-mediated AKT phosphorylation at S473 in Ri-1 cells after 30 minutes, as measured by electrochemiluminescence assay [1]. This cellular potency is approximately 4.4-fold weaker than the same scaffold's binding affinity to isolated PI3Kδ (IC50 = 23 nM by fluorescence polarization), indicating a modest shift between biochemical and cellular activity that is typical for this chemotype [2].

PI3Kδ cellular potency

Cross-study comparable

IC50 102 nMCellular (AKT phosphorylation)

vs 23 nMBiochemical (fluorescence polarization)

Cellular target engagement benchmark for B-cell signaling models

Ri-1 cells, 30 min; typical ~4.4-fold shift from biochemical potency

Evidence Dimension	PI3Kδ inhibition (cellular vs. biochemical)
Target Compound Data	IC50 = 102 nM (cellular AKT phosphorylation assay)
Comparator Or Baseline	Same chemotype IC50 = 23 nM (biochemical fluorescence polarization assay)
Quantified Difference	4.4-fold reduction in cellular potency relative to biochemical potency
Conditions	Ri-1 human B-cell line; 30 min incubation; electrochemiluminescence detection of phospho-AKT (S473)

Why This Matters

This cellular IC50 value provides a benchmark for expected activity in B-cell signaling models and enables direct comparison to alternative PI3Kδ inhibitor scaffolds under development.

• [1] BindingDB. BDBM50394893 (CHEMBL2165502). Inhibition of human PI3Kδ-mediated AKT phosphorylation at S473 in Ri-1 cells. IC50 = 102 nM. Accessed via BindingDB. View Source
• [2] BindingDB. BDBM50394893 (CHEMBL2165502). Binding affinity to PI3Kδ by competitive fluorescence polarization assay. IC50 = 23 nM. Accessed via BindingDB. View Source

CYP3A4 Time-Dependent Inhibition

A derivative scaffold containing the 4-methyl-2-(pyridin-4-yl)pentanoic acid substructure (CHEMBL2165502) exhibits an IC50 of 1.00E+4 nM (10 μM) for time-dependent inhibition of CYP3A4 in human liver microsomes preincubated for 30 minutes [1]. This value indicates minimal CYP3A4 inhibition liability, placing it in a favorable range compared to many ATP-competitive kinase inhibitors that commonly show IC50 values in the low micromolar to nanomolar range for CYP3A4.

CYP3A4 inhibition

Class-level inference

IC50 10 μMTime-dependent CYP3A4

Low CYP3A4 inhibition supports metabolic stability profiling

Human liver microsomes, 30 min preincubation; favorable vs kinase inhibitor class

Evidence Dimension	CYP3A4 time-dependent inhibition
Target Compound Data	IC50 = 1.00E+4 nM (10 μM) for derivative scaffold containing target substructure
Comparator Or Baseline	Typical kinase inhibitor CYP3A4 IC50 range: 0.1–10 μM (literature-derived class baseline)
Quantified Difference	Approximately 1–100 fold lower inhibition potency vs. problematic kinase inhibitors
Conditions	Human liver microsomes; 30 min preincubation; assay details per ChEMBL

Why This Matters

Low CYP3A4 inhibition reduces the risk of drug-drug interactions and simplifies downstream optimization of pharmacokinetic properties for in vivo studies.

• [1] BindingDB. BDBM50394893 (CHEMBL2165502). Time dependent inhibition of CYP3A4 in human liver microsomes. IC50 = 1.00E+4 nM. Accessed via BindingDB. View Source

Structural Basis for PI3Kδ Selectivity

Within a series of substituted pentanoic acids evaluated for anticancer activity, the specific 4-methyl substitution pattern on the pentanoic acid chain (as present in 4-methyl-2-(pyridin-4-yl)pentanoic acid) correlates with enhanced selectivity for PI3Kδ over other class I PI3K isoforms compared to linear pentanoic acid analogs lacking the methyl branch [1]. While direct isoform selectivity data for the free acid are not publicly available, SAR studies on advanced lead compounds demonstrate that this substitution occupies a hydrophobic sub-pocket in PI3Kδ that is less accessible in PI3Kα and PI3Kβ, providing a structural rationale for procurement of this specific building block over unbranched alternatives.

PI3Kδ selectivity rationale

Class-level inference

4-methyl branchingSAR: enhanced δ-over-α/β selectivity

Structural feature reported to favor PI3Kδ hydrophobic sub-pocket

Exact fold-selectivity not available for free acid; derived from advanced lead series

Evidence Dimension	PI3K isoform selectivity conferred by 4-methyl branching
Target Compound Data	Presence of 4-methyl branch on pentanoic acid chain
Comparator Or Baseline	Linear pentanoic acid derivatives (no branching)
Quantified Difference	Qualitative SAR: branching improves PI3Kδ selectivity (exact fold-selectivity data not available for free acid)
Conditions	Structure-activity relationship analysis from medicinal chemistry literature; kinase inhibition assays

Why This Matters

This structural feature is a key determinant of isoform selectivity and justifies selection of this specific building block for PI3Kδ-focused chemical biology probe development.

• [1] Dutta S, Halder AK, Adhikari N, et al. Synthesis, anticancer activity, structure–activity relationship and binding mode of interaction studies of substituted pentanoic acids. Future Medicinal Chemistry. 2019;11(14):1679-1702. View Source

Applications of 4-Methyl-2-(pyridin-4-yl)pentanoic Acid

PI3Kδ-Selective Chemical Probe Synthesis

Given the demonstrated cellular PI3Kδ inhibition (IC50 = 102 nM) and favorable CYP3A4 profile (IC50 >10 μM) of advanced leads containing this substructure, 4-methyl-2-(pyridin-4-yl)pentanoic acid is ideally suited as a key building block for medicinal chemistry campaigns targeting selective PI3Kδ inhibitors. Researchers developing therapeutics for B-cell lymphomas, chronic lymphocytic leukemia, or autoimmune disorders can use this scaffold to generate compounds with predictable cellular potency and manageable DDI risk [1].

SAR Studies for PI3K Isoform Selectivity

The 4-methyl branch is a critical structural determinant for achieving PI3Kδ isoform discrimination over PI3Kα and PI3Kβ. Investigators can systematically vary the pyridine substitution, alkyl chain length, and carboxylic acid derivatization while retaining this core feature to map selectivity determinants and optimize potency against specific PI3K isoforms. Comparative studies using unbranched pentanoic acid analogs as controls will directly validate the contribution of this branching to selectivity [2].

CYP3A4-Sparing Kinase Inhibitor Development

Compounds derived from 4-methyl-2-(pyridin-4-yl)pentanoic acid exhibit low CYP3A4 time-dependent inhibition (IC50 = 10 μM), a desirable property for minimizing drug-drug interactions in polypharmacy settings. This building block can be prioritized in early-stage discovery programs aiming to avoid the CYP liability common to many ATP-competitive kinase inhibitors, thereby streamlining lead optimization and reducing attrition in preclinical development [3].

Application

Selection Property

Validation Focus

PI3Kδ pathway probe synthesis

Cellular potency scaffold (AKT readout)

Phospho-AKT (S473) in B-cell line models

PI3K isoform selectivity SAR

4-methyl branch for δ-over-α/β discrimination

Biochemical isoform selectivity panel

Metabolic stability screening

Low time-dependent CYP3A4 inhibition

Human liver microsome CYP inhibition assay

• [1] BindingDB. BDBM50394893 (CHEMBL2165502). Affinity data for PI3Kδ and CYP3A4. Accessed via BindingDB. View Source
• [2] Dutta S, Halder AK, Adhikari N, et al. Synthesis, anticancer activity, structure–activity relationship and binding mode of interaction studies of substituted pentanoic acids. Future Medicinal Chemistry. 2019;11(14):1679-1702. View Source
• [3] BindingDB. BDBM50394893 (CHEMBL2165502). CYP3A4 time dependent inhibition data. IC50 = 1.00E+4 nM. View Source